Cas no 1448036-96-1 (1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide
• CAS No: 1448036-96-1
• MF: C₂₂H₂₃ClN₄O
• MW: 394.897223711014
• CID: 6226018
• PubChem ID: 71807950
• Update Time: 2025-05-20

1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide
• F6439-4399
• 1-(4-chlorophenyl)-N-{2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)cyclopentanecarboxamide
• AKOS024562441
• 1448036-96-1
• 1-(4-chlorophenyl)-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]cyclopentane-1-carboxamide

• Inchi： 1S/C22H23ClN4O/c23-18-8-6-17(7-9-18)22(11-2-3-12-22)21(28)25-14-16-27-15-10-20(26-27)19-5-1-4-13-24-19/h1,4-10,13,15H,2-3,11-12,14,16H2,(H,25,28)
• InChI Key： HRALMYYIGIWROX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCCN2C=CC(C3C=CC=CN=3)=N2)=O)CCCC1

Computed Properties

• Exact Mass: 394.1560391g/mol
• Monoisotopic Mass: 394.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide (CAS No. 1448036-96-1)

The compound 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide, identified by its CAS number 1448036-96-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's structure lies a cyclopentane moiety, which is a common scaffold in many bioactive molecules. The cyclopentane ring provides stability and flexibility, allowing for optimal interactions with biological targets. Additionally, the amide functional group (carboxamide) introduces polarity and reactivity, which are crucial for drug-like properties such as solubility and metabolic stability. The 4-chlorophenyl substituent further enhances the molecule's pharmacological profile by contributing to lipophilicity and electronic properties that can modulate receptor binding.

The nitrogen-rich heterocycles, specifically the pyridin-2-yl and 1H-pyrazol-1-yl groups, are key features that distinguish this compound from others in its class. Pyridine derivatives are widely recognized for their ability to interact with various biological receptors, while pyrazole moieties are known for their role in inhibiting enzymes and receptors involved in inflammation and cancer. The combination of these two heterocycles in the side chain (2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl) suggests potential dual-targeting capabilities, which could be advantageous in treating multifaceted diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the structural features of 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}cyclopentane-1-carboxamide align well with known pharmacophores responsible for modulating neurotransmitter systems. This has led to hypotheses about its potential utility in treating neurological disorders, including depression and anxiety.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial assays suggest that it exhibits moderate affinity for certain serotonin receptors, which are implicated in mood regulation. The presence of both pyridine and pyrazole moieties may allow for selective interaction with specific receptor subtypes, minimizing side effects associated with non-selective drugs. Furthermore, the cyclopentane ring's conformational flexibility could enhance binding efficacy by optimizing interactions with the target protein.

The synthesis of this compound presents unique challenges due to its intricate structure. Traditional organic synthesis techniques must be employed to construct the multi-ringed system while maintaining regioselectivity and stereochemical integrity. Recent reports highlight the use of transition-metal-catalyzed cross-coupling reactions to streamline the assembly process. These methods not only improve efficiency but also reduce waste, aligning with modern green chemistry principles.

One particularly innovative aspect of this compound's design is its potential for modulating both central nervous system (CNS) and peripheral pathways simultaneously. The pyridine moiety is often associated with CNS effects, while the pyrazole ring has shown promise in peripheral applications such as anti-inflammatory responses. This dual functionality could lead to novel therapeutic strategies for conditions where both central and peripheral mechanisms are dysregulated.

As research progresses, the development of novel analytical techniques will be crucial for characterizing the pharmacokinetic properties of 1-(4-chlorophenyl)-N-{2-3-(pyridin-2-yl)-1H-pyrazol-1-yethexyl}cyclopentane-l-carboxamide. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy will provide detailed insights into its metabolic pathways and degradation products. Understanding these processes is essential for optimizing dosing regimens and ensuring safety in clinical trials.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like this one. By leveraging large datasets of bioactive compounds, computational platforms can predict molecular properties and potential therapeutic effects with remarkable precision. These models have already been used to identify optimal analogs of 1448036-l96-l, suggesting modifications that could enhance potency or selectivity without compromising overall efficacy.

The future direction of research on this compound will likely involve preclinical studies to validate its therapeutic potential. Animal models will be employed to assess behavioral effects, neurochemical changes, and overall safety profiles. If these studies yield positive results, human clinical trials could follow, paving the way for new treatments targeting neurological disorders or other conditions where modulation of neurotransmitter systems is beneficial.

In conclusion,l(l(4-chlorophenyl)-N-{2-l(3((pyridin-l(2-yI))-lH-pyrazol-l(l-yethyl)cyclopentane-l-carboxamide (CAS No.l 1448036-l96-l) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure, featuring multiple heterocyclic rings and functional groups, makes it a compelling candidate for further exploration, particularly in treating neurological disorders. As research continues, advancements in synthetic methods, computational modeling, and analytical techniques will undoubtedly enhance our understanding of its pharmacological properties, bringing us closer to realizing its full therapeutic potential.